Carbonic acid, 2-bromo-4-fluorophenyl methyl ester
Cat. No. B6302594
Key on ui cas rn:
84478-90-0
M. Wt: 249.03 g/mol
InChI Key: UHVMWCUMBLQKKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[c:3]([OH:9])[cH:4][cH:5][c:6]([F:8])[cH:7]1.[Cl:12][C:13](=[O:14])[O:15][CH3:16].[Na+:11].[OH-:10].[OH2:17]>>[Br:1][c:2]1[c:3]([O:9][C:13](=[O:14])[O:15][CH3:16])[cH:4][cH:5][c:6]([F:8])[cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(F)cc1Br
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)Oc1ccc(F)cc1Br
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
